Cas no 269410-10-8 (Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a boronic ester derivative widely used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The compound features a stable dioxaborolane moiety, which enhances its handling and storage stability compared to free boronic acids. The methoxy and ester functional groups provide additional versatility for further functionalization. Its high purity and consistent reactivity make it a reliable choice for pharmaceutical and materials science applications. The product is typically supplied under inert conditions to ensure optimal shelf life and performance in demanding synthetic workflows.
Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure
269410-10-8 structure
Product Name:Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
CAS No:269410-10-8
MF:C15H21BO5
MW:292.135245084763
MDL:MFCD06797995
CID:247957
PubChem ID:21923902
Update Time:2025-06-26

Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 2-Methoxy-5-methoxycarbonylphenylboronic acid, pinacol ester
    • Benzoic acid,4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • AKOS015960118
    • EN300-363384
    • FT-0698138
    • A877084
    • BS-25356
    • 2-Methoxy-5-methoxycarbonylphenylboronic acid,pinacol ester
    • Z2044787934
    • SCHEMBL5899519
    • METHYL 4-METHOXY-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
    • J-016621
    • 2-Methoxy-5-methoxycarbonylphenylboronic acid pinacol ester, AldrichCPR
    • AB29761
    • methyl 4-methoxy-3-(4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolan-2-yl)benzoate
    • 2-Methoxy-5-methoxycarbonylphenylboronic acid pinacol ester
    • 269410-10-8
    • CS-0175513
    • MFCD06797995
    • DTXSID70620173
    • Methyl4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • MDL： MFCD06797995
    • Inchi： 1S/C15H21BO5/c1-14(2)15(3,4)21-16(20-14)11-9-10(13(17)19-6)7-8-12(11)18-5/h7-9H,1-6H3
    • InChI Key： BFNCIPMAUSEQIE-UHFFFAOYSA-N
    • SMILES： O1B(C2C=C(C(=O)OC)C=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 292.14800
  • Monoisotopic Mass: 292.1482039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 407.8°Cat760mmHg
  • Flash Point: 200.5°C
  • Refractive Index: 1.497
  • PSA: 53.99000
  • LogP: 1.78100

Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019093846-5g
Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 269410-10-8 95%
5g
 $725.04 2023-09-02
Fluorochem
228689-1g
Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 269410-10-8 95%
1g
 ￡181.00 2022-02-28
Fluorochem
228689-5g
Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 269410-10-8 95%
5g
 ￡765.00 2022-02-28
Chemenu
CM134364-1g
Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 269410-10-8 98%
1g
 $192 2021-08-05
TRC
M720460-50mg
2-Methoxy-5-methoxycarbonylphenylboronic Acid, Pinacol Ester
 269410-10-8
50mg
 $ 70.00 2022-06-03
TRC
M720460-100mg
2-Methoxy-5-methoxycarbonylphenylboronic Acid, Pinacol Ester
 269410-10-8
100mg
 $ 95.00 2022-06-03
TRC
M720460-500mg
2-Methoxy-5-methoxycarbonylphenylboronic Acid, Pinacol Ester
 269410-10-8
500mg
 $ 365.00 2022-06-03
abcr
AB213778-1 g
2-Methoxy-5-methoxycarbonylphenylboronic acid, pinacol ester; .
 269410-10-8
1g
 €324.20 2023-05-06
abcr
AB213778-5 g
2-Methoxy-5-methoxycarbonylphenylboronic acid, pinacol ester; .
 269410-10-8
5g
 €1174.10 2023-05-06
Chemenu
CM134364-1g
Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 269410-10-8 98%
1g
 $241 2024-07-28

Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Production Method

Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Related Literature

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